Cas no 61174-07-0 (Ethanol, 1-[(4-chlorophenyl)thio]-2-phenoxy-, acetate)

• Product Name: Ethanol, 1-[(4-chlorophenyl)thio]-2-phenoxy-, acetate
• CAS No: 61174-07-0
• MF: C₁₆H₁₇ClO₄S
• MW: 340.821782827377
• CID: 489637
• PubChem ID: 71398638
• Update Time: 2025-04-19

Ethanol, 1-[(4-chlorophenyl)thio]-2-phenoxy-, acetate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 1-[(4-chlorophenyl)thio]-2-phenoxy-, acetate
• acetic acid,1-(4-chlorophenyl)sulfanyl-2-phenoxyethanol
• DTXSID50820053
• 61174-07-0
• Acetic acid--1-[(4-chlorophenyl)sulfanyl]-2-phenoxyethan-1-ol (1/1)

• Inchi： 1S/C14H13ClO2S.C2H4O2/c15-11-6-8-13(9-7-11)18-14(16)10-17-12-4-2-1-3-5-12;1-2(3)4/h1-9,14,16H,10H2;1H3,(H,3,4)
• InChI Key： ZNTVPZOQNIJJPB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(COC1C=CC=CC=1)O.OC(C)=O

Computed Properties

• Exact Mass: 340.05371
• Monoisotopic Mass: 340.0536079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 66.76